9-methyl-2-phenyl-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione

• IUPAC Name: 9-methyl-2-phenyl-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione
• InChI: InChI=1S/C18H14N2OS/c1-11-6-5-9-13-10-14-17(21-15(11)13)19-16(20-18(14)22)12-7-3-2-4-8-12/h2-9H,10H2,1H3,(H,19,20,22)
• InChI Key: QHWZUPDURLZFQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)CC3=C(O2)NC(=NC3=S)C4=CC=CC=C4
• Molecular Formula: C18H14N2OS
• Molecular Weight: 306.4 g/mol
• CAS No.: 866866-27-5

Description

9-methyl-2-phenyl-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione is a useful research compound. Its molecular formula is C18H14N2OS and its molecular weight is 306.38. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitubercular Activity

Compounds similar to 9-methyl-2-phenyl-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione have been synthesized and evaluated for their in vitro antitubercular activity against Mycobacterium tuberculosis H37Rv and antimicrobial activity against a range of bacterial and fungal strains. Some derivatives exhibited pronounced antitubercular and antimicrobial activities, showcasing their potential in developing new antimicrobial agents (Kamdar, Haveliwala, Mistry, & Patel, 2011).

Synthetic Methodologies

Novel catalyst-free, one-pot, three-component synthesis methods have been developed for the efficient production of diversified chromeno[2,3-d]pyrimidine derivatives. These methods offer advantages such as mild reaction conditions, excellent yields, and eco-friendliness, important for pharmaceutical research and material science applications (Brahmachari & Nayek, 2017).

Optical and Electronic Properties

Studies on thiopyrimidine derivatives, including chromeno[2,3-d]pyrimidines, have explored their structural parameters, electronic properties, and nonlinear optical (NLO) capabilities. These investigations provide insights into the potential applications of these compounds in optoelectronics and as photophysical probes (Hussain et al., 2020).

Antifungal Activity

Thiazolo[4,5-d]pyrimidine derivatives have shown potent antifungal activity, indicating the importance of pyrimidine structures in developing antifungal agents. This research contributes to identifying key structural features required for broad-spectrum activity against fungal strains (Chhabria, Rathod, Vala, & Patel, 2011).

Synthesis and Characterization of Heterocycles

The synthesis of new biologically active compounds featuring pyrimidine and other heterocyclic moieties has been explored. These compounds, obtained through reactions involving chromenone fragments, demonstrate potential in various biomedical applications (Aniskova, Grinev, & Yegorova, 2017).

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit good mtor kinase inhibitory activity .

Mode of Action

It is suggested that similar compounds inhibit the mtor kinase, thereby affecting cell proliferation .

Biochemical Pathways

Inhibition of mtor kinase can affect several cellular processes, including cell growth, cell proliferation, protein synthesis, and autophagy .

Result of Action

Similar compounds have been found to exhibit antitumor activity .

Biochemical Analysis

Cellular Effects

Chromeno[2,3-d]pyrimidines have been reported to inhibit bacterial and cancer cell proliferation by disrupting the DNA replication process .

Molecular Mechanism

The structure–activity relationship study of chromeno[2,3-d]pyrimidines revealed that the antitumor activity of the synthesized compounds was significantly affected by the lipophilicity of the substituent at certain positions .